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Compound of Interest

Compound Name: 2,3-Difluorobenzaldehyde

Cat. No.: B042452 Get Quote

An In-depth Technical Guide to 2,3-Difluorobenzaldehyde: Safety, Handling, and Storage

This guide provides comprehensive safety, handling, and storage information for 2,3-
Difluorobenzaldehyde (CAS No: 2646-91-5), intended for researchers, scientists, and

professionals in drug development. The information is compiled from various safety data sheets

and chemical suppliers.

Chemical Identification and Properties
2,3-Difluorobenzaldehyde is an organic compound used as an intermediate in the synthesis

of various pharmaceutical agents, including anti-cancer and anti-inflammatory drugs.[1]

Table 1: Chemical Identification

Identifier Value

CAS Number 2646-91-5[1][2][3]

Molecular Formula C₇H₄F₂O[1][2][4]

Molecular Weight 142.10 g/mol [2][3]

| Synonyms | 2,3-Difluoro-benzaldehyde[2] |

Table 2: Physical and Chemical Properties
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Property Value

Appearance
Colorless to light yellow or light orange
clear liquid[1][5]

Boiling Point 64 - 65 °C @ 17 mmHg[3][5][6]

Flash Point 58 °C (136.4 °F) - closed cup[3]

Density 1.301 g/mL at 25 °C[3][5]

Vapor Density 4.9[7]

| Refractive Index | n20/D 1.499 - 1.50[3][8] |

Hazard Identification and Classification
2,3-Difluorobenzaldehyde is classified as a hazardous substance. It is a flammable liquid and

vapor that can cause skin, eye, and respiratory irritation.[2][9]

Table 3: GHS Hazard Classification

Category Classification

Pictograms
GHS02 (Flame), GHS07 (Exclamation
Mark)[2]

Signal Word Warning[2][9][10] or Danger[4]

Hazard Statements

H226: Flammable liquid and vapour[2][9]

[10]H315: Causes skin irritation[2][9][10]H319:

Causes serious eye irritation[2][9][10]H335: May

cause respiratory irritation[2][9][10]

Hazard Classes

Flammable liquids (Category 3)[2][9]Skin

irritation (Category 2)[2][9]Serious eye irritation

(Category 2/2A)[2][9]Specific target organ

toxicity - single exposure (Category 3,

Respiratory tract irritation)[2][9]
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| Precautionary Statements | P261: Avoid breathing dust/fume/gas/mist/vapours/spray[2]

[10]P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing[2][10] |

Safe Handling and Storage
Proper handling and storage procedures are critical to ensure safety in the laboratory.

Handling
Personnel should handle 2,3-Difluorobenzaldehyde in a well-ventilated area or outdoors.[6]

[11] Use non-sparking tools and explosion-proof equipment.[6][11] Keep the chemical away

from heat, sparks, open flames, and hot surfaces.[6][10] Ground and bond the container and

receiving equipment to prevent static discharge.[6][10] After handling, wash hands and any

exposed skin thoroughly.[6]

Personal Protective Equipment (PPE)
A comprehensive assessment of workplace hazards should be conducted to determine the

appropriate PPE.

Table 4: Recommended Personal Protective Equipment (PPE)

Protection Type Specification

Eye/Face Protection

Wear appropriate protective eyeglasses
or chemical safety goggles as described
by OSHA's eye and face protection
regulations in 29 CFR 1910.133 or
European Standard EN166.[6]

Hand Protection

Handle with gloves. Gloves must be inspected

prior to use. Use proper glove removal

technique to avoid skin contact.[2]

Skin and Body Protection
Wear appropriate protective gloves and clothing

to prevent skin exposure.[6]
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| Respiratory Protection | For nuisance exposures, use a type P95 (US) or type P1 (EU EN

143) particle respirator.[2] Under normal use with adequate ventilation, no protective equipment

is typically needed.[6] |

Storage
Store in a locked-up, well-ventilated place and keep the container tightly closed.[6][10] The

recommended storage temperature is between 2-8°C; one source specifies 4°C, stored under

nitrogen.[1][4] Keep the substance away from incompatible materials.

Table 5: Storage and Incompatible Materials

Category Recommendation

Storage Conditions

Keep container tightly closed in a dry and
well-ventilated place.[6][12] Keep away
from heat, sparks, and flame.[6][12]

| Incompatible Materials | Strong oxidizing agents, strong bases, acids, acid chlorides, and acid

anhydrides.[2][6] |

Emergency Procedures
First Aid Measures
In case of exposure, immediate medical attention is advised. Show the safety data sheet to the

attending physician.[2]

Inhalation: If breathed in, move the person into fresh air. If the person is not breathing, give

artificial respiration. Consult a physician.[2][13]

Skin Contact: Wash off with soap and plenty of water. Remove all contaminated clothing and

shoes immediately. Consult a physician.[2][6][13]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes, also under the

eyelids. Consult a physician.[2][6][13]
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Ingestion: Never give anything by mouth to an unconscious person.[2] Rinse mouth with

water and get medical attention.[2][6]

Fire-Fighting Measures
As a flammable liquid, 2,3-Difluorobenzaldehyde poses a fire risk. Vapors may form explosive

mixtures with air and can travel to a source of ignition and flash back.[6][13]

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[2][6] Water mist may be used to cool closed containers.[6][13]

Hazardous Combustion Products: Combustion may produce carbon monoxide (CO), carbon

dioxide (CO2), and gaseous hydrogen fluoride (HF).[6]

Protective Equipment: Firefighters should wear self-contained breathing apparatus

(pressure-demand, MSHA/NIOSH approved or equivalent) and full protective gear.[6][13]

Accidental Release Measures
In the event of a spill, specific procedures must be followed to mitigate exposure and

environmental contamination.

Personal Precautions: Use personal protective equipment.[2] Ensure adequate ventilation

and evacuate personnel to safe areas.[2] Avoid breathing vapors, mist, or gas.[2] Remove all

sources of ignition.[6][13]

Environmental Precautions: Do not let the product enter drains.[2][12]

Containment and Cleanup: Soak up the spill with an inert absorbent material such as sand,

silica gel, acid binder, or sawdust.[6][13] Collect the material using spark-proof tools and

place it in a suitable, closed container for disposal.[2][6]

Below is a logical workflow for handling an accidental release of 2,3-Difluorobenzaldehyde.
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Caption: Accidental Spill Response Workflow for 2,3-Difluorobenzaldehyde.
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Toxicological and Ecological Information
Toxicological Information
To the best of current knowledge, the chemical, physical, and toxicological properties have not

been thoroughly investigated.[2] No components of this product present at levels greater than

or equal to 0.1% are identified as probable, possible, or confirmed human carcinogens by

IARC.[2]

Acute Toxicity: No data available.

Skin Corrosion/Irritation: Causes skin irritation.[2]

Serious Eye Damage/Irritation: Causes serious eye irritation.[2]

Respiratory Irritation: May cause respiratory irritation upon inhalation.[2]

Reproductive Toxicity: No data available.[2]

Ecological Information
Environmental precautions should be taken to prevent the release of this chemical into drains

or water systems.[2][12]

Disposal Considerations
Dispose of this material and its container at a licensed professional waste disposal service.[2]

Any contaminated packaging should be disposed of as an unused product.[2] This material is

highly flammable, so extra care should be taken during incineration.[2]

Transport Information
2,3-Difluorobenzaldehyde is regulated for transport.

Table 6: Transport Classification
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Regulation UN Number
Proper
Shipping
Name

Hazard Class Packing Group

DOT (US)
UN1989 /
UN1993

Aldehydes,
n.o.s. /
Flammable
liquid, n.o.s.

3 III

IMDG UN1989 Aldehydes, n.o.s. 3 III

| IATA | UN1989 | Aldehydes, n.o.s. | 3 | III |

(Note: UN Number and Proper Shipping Name may vary slightly between suppliers)[2][6][8][14]

Experimental Protocols
The safety data referenced in this guide is typically derived from standardized testing (e.g.,

OECD guidelines). However, detailed experimental protocols for the toxicological and physical

hazard testing of 2,3-Difluorobenzaldehyde are not provided in the publicly available safety

data sheets and product information pages. One patent document outlines a method for its

synthesis but does not detail safety testing procedures.[15] Researchers should consult

specialized toxicology databases or conduct their own assessments according to established

laboratory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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